2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetic acid

• IUPAC Name: 2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C12H10N2O3S/c15-10-6-9(8-4-2-1-3-5-8)13-12(14-10)18-7-11(16)17/h1-6H,7H2,(H,16,17)(H,13,14,15)
• InChI Key: NVFIGQYDZXKAEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N=C(N2)SCC(=O)O
• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol

Description

2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetic acid is a chemical compound with unique properties that have garnered interest in various scientific fields

Chemical Reactions Analysis

2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetic acid has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies related to cellular processes and molecular interactions. In medicine, this compound could be explored for its potential therapeutic effects. In industry, it may be used in the production of specific materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to various biological and chemical outcomes, depending on the specific context in which the compound is used.

Comparison with Similar Compounds

2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. The specific differences between this compound and these compounds can provide insights into its unique characteristics and potential advantages in various applications.

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique properties and wide range of applications make it a valuable subject of study for researchers in chemistry, biology, medicine, and industry. Further research and exploration of this compound could lead to new discoveries and advancements in these fields.